![molecular formula C15H13N3O B1612405 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline CAS No. 915922-80-4](/img/structure/B1612405.png)
4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline
Overview
Description
“4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” is a chemical compound with the molecular formula C15H13N3O. It has a molecular weight of 251.29 . This compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” consists of a five-membered heterocyclic ring system with an oxygen and two nitrogen atoms . Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen .Physical And Chemical Properties Analysis
“4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” is a solid at room temperature . It has a molecular weight of 251.29 .Scientific Research Applications
Synthesis and Characterization
The synthesis of 1,3,4-oxadiazole derivatives, including compounds similar to 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, involves multistep reaction schemes starting from readily available materials like benzohydrazide. These compounds are characterized and confirmed using techniques such as FT-IR, ^1H and ^13C NMR, and mass spectral studies. This approach aims to develop novel compounds with potential biological activities (S. Kavitha, K. Kannan, & S. Gnanavel, 2016).
Biological Evaluation
Derivatives of 1,3,4-oxadiazoles, including those with structures related to 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, have been evaluated for various biological activities. These include antidiabetic, anti-inflammatory, and anticancer activities. Such studies aim to identify novel biologically active compounds that can be further developed into therapeutic agents (S. Kavitha, K. Kannan, & S. Gnanavel, 2016).
Potential Applications in Electroluminescence and Sensing
1,3,4-Oxadiazole derivatives, including those structurally similar to the compound , have shown potential in applications such as electroluminescent materials and anion sensors. These materials exhibit unique properties like fluorescence emission shift upon exposure to specific anions, making them suitable for developing new sensing technologies. Additionally, their use in organic light-emitting diodes (OLEDs) highlights their significance in advancing materials science and technology (Dileep A. K. Vezzu et al., 2010; Chankyu Kwak, Chi-Han Lee, & T. Lee, 2007).
Future Directions
The future directions for “4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” and similar compounds could involve further refinement of 1,2,4-oxadiazole as anti-infective agents . The resistance to antibiotics has become a threat to the world in the absence of effective anti-infective therapeutics with the demand for new hybrid drugs acting against resistant microorganisms .
properties
IUPAC Name |
4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c1-10-2-4-11(5-3-10)14-17-15(19-18-14)12-6-8-13(16)9-7-12/h2-9H,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFRUVSZEAHUBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90589718 |
Source
|
| Record name | 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90589718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline | |
CAS RN |
915922-80-4 |
Source
|
| Record name | 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90589718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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